![molecular formula C7H11NOS B13573466 (1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol](/img/structure/B13573466.png)
(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol
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Overview
Description
(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol is an organic compound with the molecular formula C8H11NOS This compound features a thiophene ring, which is a five-membered ring containing sulfur, and an amino alcohol group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol can be achieved through several methods. One common approach involves the reaction of thiophene-2-carbaldehyde with nitromethane to form a nitroalkene intermediate, which is then reduced to the corresponding amino alcohol using a reducing agent such as sodium borohydride . Another method involves the use of a Grignard reagent, where thiophene-2-magnesium bromide reacts with an appropriate epoxide to yield the desired amino alcohol .
Industrial Production Methods
Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization .
Chemical Reactions Analysis
Types of Reactions
(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol undergoes various chemical reactions, including:
Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide
Reduction: Lithium aluminum hydride, sodium borohydride
Substitution: Halogens (e.g., chlorine, bromine), nitrating agents (e.g., nitric acid)
Major Products Formed
Oxidation: Ketones, aldehydes
Reduction: Amines
Substitution: Halogenated or nitrated thiophene derivatives
Scientific Research Applications
(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol has a wide range of applications in scientific research:
Comparison with Similar Compounds
Similar Compounds
(1S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol: Similar structure but with a methylamino group instead of an amino group.
®-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol: Similar structure but with a different stereochemistry and a methylamino group.
Uniqueness
(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol is unique due to its specific stereochemistry and the presence of an amino alcohol group.
Properties
Molecular Formula |
C7H11NOS |
---|---|
Molecular Weight |
157.24 g/mol |
IUPAC Name |
(1R)-3-amino-1-thiophen-2-ylpropan-1-ol |
InChI |
InChI=1S/C7H11NOS/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5-6,9H,3-4,8H2/t6-/m1/s1 |
InChI Key |
OFOQLYYHEOJCSK-ZCFIWIBFSA-N |
Isomeric SMILES |
C1=CSC(=C1)[C@@H](CCN)O |
Canonical SMILES |
C1=CSC(=C1)C(CCN)O |
Origin of Product |
United States |
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